19-ethynyl-19-hydroxyandrost-4-en-17-one
19-ethynyl-19-hydroxyandrost-4-en-17-one
Brand Name:
Vulcanchem
CAS No.:
135144-30-8
VCID:
VC0238613
InChI:
InChI=1S/C21H28O2/c1-3-18(22)21-12-5-4-6-14(21)7-8-15-16-9-10-19(23)20(16,2)13-11-17(15)21/h1,6,15-18,22H,4-5,7-13H2,2H3/t15-,16-,17-,18-,20-,21+/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CCCCC34C(C#C)O
Molecular Formula:
C5H5NO3S
Molecular Weight:
312.4 g/mol
19-ethynyl-19-hydroxyandrost-4-en-17-one
CAS No.: 135144-30-8
Main Products
VCID: VC0238613
Molecular Formula: C5H5NO3S
Molecular Weight: 312.4 g/mol
| CAS No. | 135144-30-8 |
|---|---|
| Product Name | 19-ethynyl-19-hydroxyandrost-4-en-17-one |
| Molecular Formula | C5H5NO3S |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | (8R,9S,10S,13S,14S)-10-[(1S)-1-hydroxyprop-2-ynyl]-13-methyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C21H28O2/c1-3-18(22)21-12-5-4-6-14(21)7-8-15-16-9-10-19(23)20(16,2)13-11-17(15)21/h1,6,15-18,22H,4-5,7-13H2,2H3/t15-,16-,17-,18-,20-,21+/m0/s1 |
| Standard InChIKey | PNYTVFWLOYBJNO-JPRZGNOKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CCCC[C@]34[C@H](C#C)O |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CCCCC34C(C#C)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=CCCCC34C(C#C)O |
| Synonyms | 19-EHAEO 19-ethynyl-19-hydroxyandrost-4-en-17-one 19-ethynyl-19-hydroxyandrost-4-en-17-one, (19R)-isome |
| PubChem Compound | 126197 |
| Last Modified | Nov 11 2021 |
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